Cas no 378199-26-9 (1,3-dimethyl-7-(3-methylphenyl)methyl-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3-dimethyl-7-(3-methylphenyl)methyl-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 378199-26-9
• MF: C₂₃H₂₄N₄O₂S
• MW: 420.527263641357
• CID: 5798527
• Update Time: 2023-11-21

1,3-dimethyl-7-(3-methylphenyl)methyl-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-7-(3-methylbenzyl)-8-((4-methylbenzyl)thio)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-[(3-methylphenyl)methyl]-8-[[(4-methylphenyl)methyl]thio]-
• 1,3-dimethyl-7-(3-methylphenyl)methyl-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C23H24N4O2S/c1-15-8-10-17(11-9-15)14-30-22-24-20-19(21(28)26(4)23(29)25(20)3)27(22)13-18-7-5-6-16(2)12-18/h5-12H,13-14H2,1-4H3
• InChI Key： UMWCYUOOVGYFGT-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1SCC1=CC=C(C)C=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 639.2±65.0 °C(Predicted)
• pka: -1.52±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines